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4,4'-Diketo-3-hydroxy-beta-carotene 4,4'-Diketo-3-hydroxy-beta-carotene Adonirubin is an antioxidant carotenoid compound found in the yeast Phaffia rhodozyma. It is a xanthophyll with potent antioxidant.
Brand Name: Vulcanchem
CAS No.: 4418-72-8
VCID: VC0162380
InChI: InChI=1S/C40H52O3/c1-28(17-13-19-30(3)21-23-34-32(5)36(41)25-26-39(34,7)8)15-11-12-16-29(2)18-14-20-31(4)22-24-35-33(6)38(43)37(42)27-40(35,9)10/h11-24,37,42H,25-27H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,28-15+,29-16+,30-19+,31-20+
SMILES: CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(C(=O)C(CC2(C)C)O)C)C)C
Molecular Formula: C40H52O3
Molecular Weight: 580.8 g/mol

4,4'-Diketo-3-hydroxy-beta-carotene

CAS No.: 4418-72-8

Reference Standards

VCID: VC0162380

Molecular Formula: C40H52O3

Molecular Weight: 580.8 g/mol

Purity: 95%

4,4'-Diketo-3-hydroxy-beta-carotene - 4418-72-8

CAS No. 4418-72-8
Product Name 4,4'-Diketo-3-hydroxy-beta-carotene
Molecular Formula C40H52O3
Molecular Weight 580.8 g/mol
IUPAC Name 6-hydroxy-2,4,4-trimethyl-3-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-2-en-1-one
Standard InChI InChI=1S/C40H52O3/c1-28(17-13-19-30(3)21-23-34-32(5)36(41)25-26-39(34,7)8)15-11-12-16-29(2)18-14-20-31(4)22-24-35-33(6)38(43)37(42)27-40(35,9)10/h11-24,37,42H,25-27H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,28-15+,29-16+,30-19+,31-20+
Standard InChIKey OOUTWVMJGMVRQF-ROKXECAJSA-N
Isomeric SMILES CC1=C(C(CCC1=O)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C(=O)C(CC2(C)C)O)C)/C)/C
SMILES CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(C(=O)C(CC2(C)C)O)C)C)C
Canonical SMILES CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(C(=O)C(CC2(C)C)O)C)C)C
Description Adonirubin is an antioxidant carotenoid compound found in the yeast Phaffia rhodozyma. It is a xanthophyll with potent antioxidant.
Purity 95%
Synonyms 4418-72-8; Phenicoxanthin; All-trans-adonirubin; 3-Hydroxycanthaxanthin; 4,4'-Diketo-3-hydroxy-beta-carotene
PubChem Compound 10303691
Last Modified Nov 11 2021
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